Cas no 31281-86-4 (8-Bromo-2’,3’,5’-tri-O-acetyladenosine)

• Product Name: 8-Bromo-2’,3’,5’-tri-O-acetyladenosine
• CAS No: 31281-86-4
• MF: C₁₆H₁₈BrN₅O₇
• MW: 472.24742269516
• MDL: MFCD00022818
• CID: 308346
• Update Time: 2025-05-20

8-Bromo-2’,3’,5’-tri-O-acetyladenosine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-2',3',5'-tri-O-acetyladenosine
• 8-Bromo-2’,3’,5’-tri-O-acetyladenosine
• 2',3',5'-TRI-O-ACETYL-8-BROMOADENOSINE
• 8-BROMOADENOSINE-2 3 5-TRIACETATE
• Adenosine, 8-bromo-,2',3',5'-triacetate
• 2',3',5'-triacetoxy-8-bromoadenosine
• 2',3',5'-tris-(O-acetyl)-8-bromoadenosine
• 2'-O,3'-O,5'-O-Triacetyl-8-bromoadenosine
• 8-bromoadenosine 2',3',5'-triacetate
• Einecs 250-543-4
• O2',O3',O5'-triacetyl-8-bromo-adenosine

• MDL： MFCD00022818
• Inchi： 1S/C16H18BrN5O7/c1-6(23)26-4-9-11(27-7(2)24)12(28-8(3)25)15(29-9)22-14-10(21-16(22)17)13(18)19-5-20-14/h5,9,11-12,15H,4H2,1-3H3,(H2,18,19,20)/t9-,11-,12-,15-/m1/s1
• InChI Key： HRCLVNMFELGYPE-SDBHATRESA-N
• SMILES： BrC1=NC2C(N)=NC=NC=2N1[C@H]1[C@@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 471.03900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 157.75000
• LogP: 1.07610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides

Additional information on 8-Bromo-2’,3’,5’-tri-O-acetyladenosine

Comprehensive Overview of 8-Bromo-2’,3’,5’-tri-O-acetyladenosine (CAS No. 31281-86-4): Structure, Applications, and Research Insights

8-Bromo-2’,3’,5’-tri-O-acetyladenosine (CAS No. 31281-86-4) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its brominated adenine core and tri-acetylated ribose moiety, serves as a versatile intermediate in the synthesis of nucleotide analogs. Its unique structure enables applications in drug discovery, RNA therapeutics, and molecular biology, aligning with current trends in precision medicine and genetic engineering.

The growing interest in modified nucleosides like 8-Bromo-2’,3’,5’-tri-O-acetyladenosine stems from their role in developing antiviral agents and anticancer drugs. Researchers frequently explore its reactivity for cross-coupling reactions and click chemistry, methodologies pivotal in modern bioconjugation and probe design. With the rise of mRNA-based vaccines and CRISPR technologies, demand for high-purity nucleotide precursors has surged, positioning this compound as a critical tool for oligonucleotide synthesis.

From a structural perspective, the 8-bromo substitution on the adenine ring enhances electrophilicity, facilitating palladium-catalyzed couplings—a technique widely used in medicinal chemistry. Meanwhile, the 2’,3’,5’-tri-O-acetyl groups protect the ribose hydroxyls during synthetic workflows, a strategy essential for solid-phase phosphoramidite chemistry. These features make CAS No. 31281-86-4 indispensable for labs focusing on nucleic acid modifications or biomarker development.

Recent publications highlight the compound’s utility in fluorescence labeling of RNA and DNA, addressing the need for real-time tracking in cellular studies. Its compatibility with high-throughput screening platforms further underscores its relevance in drug candidate optimization. As the scientific community prioritizes epigenetic editing and RNA interference, 8-Bromo-2’,3’,5’-tri-O-acetyladenosine remains a cornerstone for innovators tackling diseases like COVID-19 and oncology targets.

Quality control of CAS No. 31281-86-4 is critical, with HPLC and NMR ensuring batch consistency—a concern frequently raised in pharmaceutical forums. Suppliers emphasizing GMP-grade synthesis and low endotoxin levels cater to stringent regulatory requirements, particularly for therapeutic oligonucleotides. This aligns with industry shifts toward green chemistry and sustainable sourcing, topics dominating scientific SEO queries in 2024.

In summary, 8-Bromo-2’,3’,5’-tri-O-acetyladenosine exemplifies the intersection of chemical innovation and biomedical demand. Its adaptability across diagnostic, therapeutic, and research domains ensures enduring relevance, while advancements in automated synthesis and AI-driven molecular design promise to expand its applications further. For investigators navigating genomic medicine or small-molecule libraries, this compound offers a proven pathway to breakthroughs.